Cas no 77664-74-5 (Benzenebutanoic acid,2-methoxy-a,g-dioxo-)

• Product Name: Benzenebutanoic acid,2-methoxy-a,g-dioxo-
• CAS No: 77664-74-5
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 550547
• PubChem ID: 510669
• Update Time: 2025-04-19

Benzenebutanoic acid,2-methoxy-a,g-dioxo- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,2-methoxy-a,g-dioxo-
• 4-(2-METHOXY-PHENYL)-2,4-DIOXO-BUTYRIC ACID
• 4-(2-Methoxyphenyl)-2,4-dioxobutanoic acid
• benzenebutanoic acid, 2-methoxy-alpha,gamma-dioxo-
• CDA66474
• Benzenebutanoic acid, 2-methoxy-a,g-dioxo-
• 4-(2-methoxyphenyl)-2,4-dioxo-butanoic acid
• DTXSID50333517
• 2,4-dioxo-4-(2-methoxyphenyl)butyric acid
• 77664-74-5
• AKOS005257043
• MFCD06660461
• 4-(2-Methoxyphenyl)-2,4-dioxobutyric acid
• SCHEMBL1733443
• PZBLAHYFKVIGFG-UHFFFAOYSA-N

• Inchi： 1S/C11H10O5/c1-16-10-5-3-2-4-7(10)8(12)6-9(13)11(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key： PZBLAHYFKVIGFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 222.05282342g/mol
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 393°C at 760 mmHg
• Flash Point: 155.2°C
• Refractive Index: 1.546
• PSA: 80.67000
• LogP: 0.92170